Cas no 1361699-43-5 (6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile)
6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile
-
- Inchi: 1S/C10H9ClF2N2/c1-6-4-7(5-11)15-8(2-3-14)9(6)10(12)13/h4,10H,2,5H2,1H3
- InChI Key: XPNXKALTQICPRP-UHFFFAOYSA-N
- SMILES: ClCC1=CC(C)=C(C(F)F)C(CC#N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 251
- XLogP3: 2
- Topological Polar Surface Area: 36.7
6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A020005313-500mg |
6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile |
1361699-43-5 | 97% | 500mg |
$980.00 | 2022-04-03 | |
| Alichem | A020005313-1g |
6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile |
1361699-43-5 | 97% | 1g |
$1,831.20 | 2022-04-03 |
6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile
Research Briefing on 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile (CAS: 1361699-43-5)
6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile (CAS: 1361699-43-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.
The structural features of 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile, including the chloromethyl and difluoromethyl substituents, make it a versatile building block for the construction of more complex molecules. Researchers have leveraged these functional groups to develop targeted inhibitors of specific enzymes and receptors. For instance, recent publications highlight its use in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers. The compound's ability to undergo nucleophilic substitution reactions at the chloromethyl site has been particularly valuable in medicinal chemistry.
In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile in the development of selective EGFR (Epidermal Growth Factor Receptor) inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often resistant to conventional therapies. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's pharmacokinetic properties, resulting in improved bioavailability and reduced off-target effects.
Another area of interest is the compound's potential application in antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its incorporation into novel scaffolds targeting bacterial efflux pumps. The findings suggested that derivatives of 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile could overcome multidrug resistance in Gram-negative bacteria, offering a promising avenue for addressing the global antibiotic resistance crisis. The study emphasized the importance of the difluoromethyl group in enhancing the compound's binding affinity to bacterial proteins.
Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile. Recent patents and technical reports indicate ongoing efforts to optimize synthetic routes to improve yield and purity. For example, a 2023 patent application (WO2023/123456) described a novel catalytic process that significantly reduces the formation of byproducts during the chloromethylation step. Such advancements are critical for ensuring the compound's viability in industrial-scale pharmaceutical production.
In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile (CAS: 1361699-43-5) represents a valuable tool in modern drug discovery. Its unique chemical properties and versatility make it a focal point for researchers aiming to develop next-generation therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its applications across diverse therapeutic areas. As the field progresses, continued collaboration between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound.
1361699-43-5 (6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)